![molecular formula C26H39NO6S B11936300 (1S,3S,7S,10R,11S,12S,16R)-7,11-dihydroxy-8,8,10,12-tetramethyl-3-[(E)-1-(2-methyl-1,3-thiazol-5-yl)prop-1-en-2-yl]-4,17-dioxabicyclo[14.1.0]heptadecane-5,9-dione](/img/structure/B11936300.png)
(1S,3S,7S,10R,11S,12S,16R)-7,11-dihydroxy-8,8,10,12-tetramethyl-3-[(E)-1-(2-methyl-1,3-thiazol-5-yl)prop-1-en-2-yl]-4,17-dioxabicyclo[14.1.0]heptadecane-5,9-dione
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Description
The compound (1S,3S,7S,10R,11S,12S,16R)-7,11-dihydroxy-8,8,10,12-tetramethyl-3-[(E)-1-(2-methyl-1,3-thiazol-5-yl)prop-1-en-2-yl]-4,17-dioxabicyclo[14.1.0]heptadecane-5,9-dione is a structurally complex bicyclic macrolide featuring a 17-membered ring system with two oxygen atoms (4,17-dioxa), hydroxyl groups at positions 7 and 11, and a substituted thiazole moiety. Its synthesis involves intricate stereochemical control, as highlighted in patent literature describing its role as a key intermediate in pharmaceutical production .
Properties
Molecular Formula |
C26H39NO6S |
|---|---|
Molecular Weight |
493.7 g/mol |
IUPAC Name |
(1S,3S,7S,10R,11S,12S,16R)-7,11-dihydroxy-8,8,10,12-tetramethyl-3-[(E)-1-(2-methyl-1,3-thiazol-5-yl)prop-1-en-2-yl]-4,17-dioxabicyclo[14.1.0]heptadecane-5,9-dione |
InChI |
InChI=1S/C26H39NO6S/c1-14-8-7-9-19-21(32-19)11-20(15(2)10-18-13-27-17(4)34-18)33-23(29)12-22(28)26(5,6)25(31)16(3)24(14)30/h10,13-14,16,19-22,24,28,30H,7-9,11-12H2,1-6H3/b15-10+/t14-,16+,19+,20-,21-,22-,24-/m0/s1 |
InChI Key |
WOSADTSUTMXILI-KKQRBIROSA-N |
Isomeric SMILES |
C[C@H]1CCC[C@@H]2[C@@H](O2)C[C@H](OC(=O)C[C@@H](C(C(=O)[C@@H]([C@H]1O)C)(C)C)O)/C(=C/C3=CN=C(S3)C)/C |
Canonical SMILES |
CC1CCCC2C(O2)CC(OC(=O)CC(C(C(=O)C(C1O)C)(C)C)O)C(=CC3=CN=C(S3)C)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Modifications in Epothilone Analogs
Epothilone B analogs, such as S34 , 42 , 43 , and S35 (described in ), share core structural features with the target compound, including:
- Macrocyclic or bicyclic frameworks with hydroxyl and methyl substituents.
- Thiazole or substituted thiazole groups critical for binding to biological targets.
Key differences :
- Lactone vs. Lactam Rings : Compounds like 42 and 43 incorporate a lactam (17-azabicyclo) instead of a lactone (4,17-dioxabicyclo), altering hydrogen-bonding capacity and metabolic stability .
Table 1: Structural Comparison with Epothilone Analogs
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